Fluowet PL 80

• CAS No.: 141615-38-5
• Molecular Formula: C14H13F3N2O2
• Synonyms: Fluowet PL 80

Description

Fluowet PL 80 is a per- or polyfluoroalkyl substance (PFAS) historically used as an inert ingredient in pesticide formulations. Its primary function was likely to enhance the spreading and wetting properties of pesticide formulations. However, this compound has since been canceled from use, reflecting regulatory concerns over PFAS persistence and toxicity .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural and Functional Similarities

Fluowet PL 80 belongs to the PFAS family, characterized by fully or partially fluorinated carbon chains. Its structural analogs include other phosphate- and phosphonic acid-based PFAS, which share fluorinated alkyl chains but differ in functional groups. Below is a comparative analysis of this compound and related compounds:

Table 1: Key Properties of this compound and Similar Compounds

Compound Name	CAS Number	Chemical Class	Primary Application	Regulatory Status	Key Properties
This compound	141615-38-5	Perfluoroalkyl phosphate ester	Pesticide inert ingredient	Canceled	High persistence; PFAS structural features
Fluowet PL 80B	341973-50-0	Perfluoroalkyl phosphate ester	Likely surfactant	Unknown	Similar to PL 80; variant formulation
Fluowet PP	135506-92-2	Perfluoroalkyl phosphate	Industrial surfactant	Unknown	Shorter fluorinated chain?
Sulfluramid	4151-50-2	Perfluoroalkyl sulfonamide	Insecticide active ingredient	EPA registration lapsed	Degrades to PFOS; high bioaccumulation
Phosphonic acid (C6)	40143-76-8	Perfluoroalkyl phosphonic acid	Industrial applications	Unrestricted (varies)	Acidic functional group; higher solubility

Critical Differences

Functional Groups :

• This compound (phosphate ester) and Fluowet PP (phosphate) differ from phosphonic acids (e.g., CAS 40143-76-8) in their functional groups, affecting solubility and reactivity. Phosphate esters are more hydrolytically stable, enhancing environmental persistence .
• Sulfluramid, a sulfonamide, degrades into PFOS, a highly regulated compound, whereas this compound’s degradation products are less documented .

Applications :

• This compound was used as an inert ingredient , while sulfluramid served as an active insecticide . This distinction impacts environmental exposure pathways: inert ingredients often evade regulatory scrutiny compared to active ingredients .

Regulatory Status :

• This compound’s cancellation contrasts with sulfluramid’s lapsed registration, reflecting phased-out PFAS uses in pesticides. Other analogs (e.g., Fluowet PL 80B) may remain in niche industrial applications due to varying regional regulations .

Research Findings and Environmental Impact

• Persistence : All listed compounds exhibit environmental persistence due to strong C-F bonds. This compound’s phosphate ester group may reduce mobility compared to sulfonamides like sulfluramid, which degrade into mobile PFOS .
• Sulfluramid’s PFOS degradation product is classified as a persistent organic pollutant (POP) under the Stockholm Convention .
• Regulatory Trends: The cancellation of this compound aligns with global PFAS restrictions (e.g., EU’s REACH, U.S. EPA guidelines).